Cas no 2260959-50-8 (7-Fluoro-4-nitro-2,3-dihydro-1H-inden-1-ol)

• Product Name: 7-Fluoro-4-nitro-2,3-dihydro-1H-inden-1-ol
• CAS No: 2260959-50-8
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5086289
• PubChem ID: 137403818
• Update Time: 2025-10-23

7-Fluoro-4-nitro-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-4-nitro-2,3-dihydro-1H-inden-1-ol
• 2260959-50-8
• BS-48850
• F77762
• SCHEMBL20635849

• Inchi： 1S/C9H8FNO3/c10-6-2-3-7(11(13)14)5-1-4-8(12)9(5)6/h2-3,8,12H,1,4H2
• InChI Key： JTAIKGLZSDKJRJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1C(CC2)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66

Additional information on 7-Fluoro-4-nitro-2,3-dihydro-1H-inden-1-ol

Exploring the Chemistry and Applications of 7-Fluoro-4-Nitro-2,3-Dihydro-1H-Inden-1-Ol

The compound 7-fluoro-4-nitro-2,3-dihydro-1H-inden-1-ol, with the CAS number 2260959508, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indenols, which are derivatives of indene with hydroxyl groups. The presence of a fluoro group at position 7 and a nitro group at position 4 introduces unique electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 7-fluoroindanols has been extensively studied due to their potential as intermediates in drug discovery. Recent research has focused on developing efficient synthetic routes using transition metal catalysts. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yields. The nitro group at position 4 plays a crucial role in directing the regioselectivity of these reactions, making it a key feature in its synthesis.

In terms of physical properties, 7-fluoroindanols exhibit interesting solubility characteristics. The hydroxyl group at position 1 makes the compound polar, enhancing its solubility in water and organic solvents. This property is advantageous for its use in pharmaceutical formulations where solubility is critical for bioavailability. Additionally, the fluorine atom at position 7 contributes to the compound's stability, reducing its susceptibility to hydrolysis under physiological conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 7-fluoroindanols. Quantum mechanical calculations reveal that the nitro group significantly alters the electron density distribution across the molecule. This modulation of electron density is crucial for understanding its reactivity in various chemical transformations. For example, studies have shown that the nitro group enhances the electrophilicity at specific positions on the indene ring, making it an attractive substrate for nucleophilic attacks.

The application of 7-fluoroindanols extends beyond traditional organic synthesis into areas such as materials science. Researchers have explored its potential as a building block for constructing advanced materials like polymers and nanoparticles. A study published in Advanced Materials highlighted its use as a precursor for synthesizing fluorescent nanoparticles with applications in bioimaging. The presence of both fluorine and nitro groups imparts unique optical properties to these nanoparticles, making them highly promising for diagnostic applications.

In conclusion, 7-fluoroindanols, represented by CAS number 2260959508, are versatile compounds with diverse applications across multiple disciplines. Their unique structural features make them valuable tools in drug discovery, materials science, and chemical synthesis. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.